N-(4-bromo-2-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C16H12BrFN2O3/c17-10-5-6-12(11(18)7-10)19-15(21)8-20-13-3-1-2-4-14(13)23-9-16(20)22/h1-7H,8-9H2,(H,19,21)
• InChI Key: FPFSFBWBIRLFDC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C16H12BrFN2O3
• Molecular Weight: 379.18 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BF-168 and is an important tool for studying the biological mechanisms of various diseases.

Mechanism of Action

BF-168 exerts its effects by binding to the active site of enzymes and proteins, thereby inhibiting their activity. The compound has been shown to have a high affinity for the active site of histone deacetylases and CK2, which explains its potent inhibitory activity against these enzymes.
Biochemical and Physiological Effects:
BF-168 has been shown to have several biochemical and physiological effects. Inhibition of histone deacetylases by BF-168 has been linked to changes in gene expression, which can lead to altered cellular processes such as cell proliferation and differentiation. Inhibition of CK2 by BF-168 has been shown to result in decreased cell viability and increased apoptosis.

Advantages and Limitations for Lab Experiments

BF-168 has several advantages as a research tool. It is a potent inhibitor of several enzymes and proteins, which makes it useful for studying their biological functions. In addition, BF-168 has been shown to have good selectivity for its target enzymes and proteins, which reduces the likelihood of off-target effects. However, one limitation of BF-168 is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

BF-168 has several potential future directions for research. One area of interest is the development of analogs of BF-168 that have improved solubility and potency. In addition, BF-168 could be used as a tool for studying the biological mechanisms of various diseases such as cancer and neurodegenerative disorders. Finally, BF-168 could be used in combination with other drugs to enhance their therapeutic efficacy.

Synthesis Methods

The synthesis of BF-168 involves several steps. The starting materials include 4-bromo-2-fluoroaniline and 2-aminobenzoxazole, which are reacted with acetic anhydride to form the intermediate product. This intermediate is then treated with N-hydroxysuccinimide and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride to form the final product, BF-168.

Scientific Research Applications

BF-168 has been used extensively in scientific research due to its ability to inhibit the activity of several enzymes and proteins. This compound has been shown to be effective in inhibiting the activity of histone deacetylases, which are enzymes that play a critical role in gene expression. In addition, BF-168 has been shown to inhibit the activity of the protein kinase CK2, which is involved in several cellular processes such as cell proliferation and differentiation.